molecular formula C7H7F2O3P B8723140 2,6-Difluorobenzylphosphonic acid

2,6-Difluorobenzylphosphonic acid

Cat. No.: B8723140
M. Wt: 208.10 g/mol
InChI Key: BNNGITGCJOYNHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Difluorobenzylphosphonic acid is a useful research compound. Its molecular formula is C7H7F2O3P and its molecular weight is 208.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7F2O3P

Molecular Weight

208.10 g/mol

IUPAC Name

(2,6-difluorophenyl)methylphosphonic acid

InChI

InChI=1S/C7H7F2O3P/c8-6-2-1-3-7(9)5(6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)

InChI Key

BNNGITGCJOYNHF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)CP(=O)(O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl 2,6-difluorobenzylphosphonate (2.00 g, 7.57 mmol) was dissolved in dry dichloromethane (20 mL). Bromotrimethylsilane (3.3 mL, 25 mmol) was added via syringe. The reaction was capped with a greased glass stopper and allowed to stir for 6 hours. The volatiles were removed under reduced pressure to yield a yellow oil. This was dissolved in 10:1 methanol:water (20 mL) and allowed to stir overnight. After removing the solvents, recrystallization in acetonitrile yielded a white crystalline solid (1.199 g, 76% yield). 1H NMR (400.14 MHz, DMSO) δ 7.29 (m), 7.04 (m, 2H), 2.96 (d, J=20.99 Hz, 2H). 31P {1H} NMR (161.97 MHz, DMSO): δ 19.51. Analysis calculated (found) %: C 40.40 (40.64), H 3.39 (3.34).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Yield
76%

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